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Compound of Interest

1,2,3-Propanetricarboxylic acid,

1,2-dihydroxy-

cat. No.: B1212313

Compound Name:

For Immediate Reference: Isocitric acid is a weak organic acid. Disposal involves neutralization
to a pH between 6.0 and 8.0, followed by drain disposal with copious amounts of water,
provided the solution does not contain any other hazardous materials.

This guide provides detailed procedures for the safe and compliant disposal of 1,2,3-
Propanetricarboxylic acid, 1,2-dihydroxy-, commonly known as isocitric acid. These
protocols are designed for researchers, scientists, and drug development professionals to
ensure safe handling and disposal in a laboratory setting.

Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to wear appropriate Personal Protective
Equipment (PPE).

Personal Protective Equipment (PPE) Specifications

Eye Protection Chemical splash goggles.

Hand Protection Nitrile or other chemically resistant gloves.
Body Protection Standard laboratory coat.

Work should be conducted in a well-ventilated area or under a chemical fume hood to minimize
the risk of inhalation.
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Experimental Protocol: Neutralization and Disposal

This protocol details the steps for neutralizing isocitric acid solutions prior to disposal. This
procedure is applicable only to isocitric acid solutions that do not contain heavy metals or other
substances that would classify them as hazardous waste.

Materials:

Isocitric acid waste solution

Sodium bicarbonate (baking soda) or a 1M solution of sodium hydroxide

pH test strips or a calibrated pH meter

Large, appropriate waste container (e.g., a large beaker or carboy)

Stir bar and stir plate (optional, for larger volumes)
Procedure:

 Dilution: In a suitable container, dilute the isocitric acid waste with water. A general guideline
is to add at least 10 parts water for every 1 part of isocitric acid solution. This helps to control
the heat generated during neutralization.

o Neutralization: Slowly add a weak base, such as sodium bicarbonate, to the diluted isocitric
acid solution while stirring. Alternatively, a 1M solution of sodium hydroxide can be used for
more concentrated acidic solutions, but it should be added very slowly to prevent a rapid
exothermic reaction.

e pH Monitoring: Periodically check the pH of the solution using pH test strips or a pH meter.
Continue to add the neutralizing agent in small increments until the pH of the solution is
between 6.0 and 8.0.

» Disposal: Once the pH is confirmed to be within the neutral range, the solution can be
poured down the sanitary sewer drain.

e Flushing: Flush the drain with a large volume of running water for at least one minute to
ensure the neutralized solution is thoroughly diluted in the wastewater system.
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Spill Management

In the event of a spill, adhere to the following procedures:

Spill Size

Containment and Cleanup Procedure

Small Spill

Absorb the spill with an inert material (e.g.,
vermiculite, sand, or earth). Place the absorbed
material into a suitable, sealed container for

disposal.

Large Spill

Evacuate the immediate area. Prevent the spill
from entering drains. Contain the spill using
absorbent booms or other appropriate materials.
Contact your institution's Environmental Health
and Safety (EHS) department for assistance

with cleanup and disposal.

Disposal Decision Workflow

The following diagram outlines the logical steps for determining the appropriate disposal

method for isocitric acid waste.
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Start: Isocitric Acid Waste

Does the waste contain
heavy metals or other
hazardous materials?

Neutralize with a weak base
(e.g., Sodium Bicarbonate)
to a pH of 6.0-8.0

Dispose as Hazardous Waste
(Contact EHS)

Is the pH between
6.0 and 8.0?

Dispose down the sanitary sewer
with copious amounts of water

End of Disposal Process

Click to download full resolution via product page

Disposal decision workflow for isocitric acid waste.

» To cite this document: BenchChem. [Proper Disposal of 1,2,3-Propanetricarboxylic Acid, 1,2-
dihydroxy- (Isocitric Acid)]. BenchChem, [2025]. [Online PDF]. Available at:
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dihydroxy-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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